N-(2H-benzotriazol-5-yl)-2-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-(2H-benzotriazol-5-yl)-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C13H9F3N4O2S/c14-13(15,16)9-3-1-2-4-12(9)23(21,22)19-8-5-6-10-11(7-8)18-20-17-10/h1-7,19H,(H,17,18,20)
• InChI Key: DWVRWHHTYSUHBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)S(=O)(=O)NC2=CC3=NNN=C3C=C2
• Molecular Formula: C13H9F3N4O2S
• Molecular Weight: 342.30 g/mol

Description

N-(2H-benzotriazol-5-yl)-2-(trifluoromethyl)benzenesulfonamide is a complex organic compound that belongs to the class of benzotriazole derivatives. These compounds are known for their diverse applications in various fields, including chemistry, biology, and industry. The presence of the trifluoromethyl group and the benzenesulfonamide moiety imparts unique chemical properties to this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2H-benzotriazol-5-yl)-2-(trifluoromethyl)benzenesulfonamide typically involves the reaction of 2-(trifluoromethyl)benzenesulfonyl chloride with 2H-benzotriazole in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane or acetonitrile under reflux conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using similar reaction conditions, with optimizations for yield and purity. Continuous flow reactors and automated synthesis systems might be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(2H-benzotriazol-5-yl)-2-(trifluoromethyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide in acidic or basic conditions.

Reduction: Reagents such as lithium aluminum hydride or catalytic hydrogenation.

Substitution: Nucleophiles like amines or thiols under mild conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfone derivatives, while substitution reactions could introduce various functional groups onto the benzotriazole ring.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand for biological targets.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(2H-benzotriazol-5-yl)-2-(trifluoromethyl)benzenesulfonamide would depend on its specific application. In biological systems, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The trifluoromethyl group can enhance the compound’s lipophilicity and metabolic stability, influencing its biological activity.

Comparison with Similar Compounds

Similar Compounds

Benzotriazole: A simpler analog without the trifluoromethyl and sulfonamide groups.

2-(Trifluoromethyl)benzenesulfonamide: Lacks the benzotriazole moiety.

N-(2H-benzotriazol-5-yl)benzenesulfonamide: Similar structure but without the trifluoromethyl group.

Uniqueness

N-(2H-benzotriazol-5-yl)-2-(trifluoromethyl)benzenesulfonamide is unique due to the combination of the benzotriazole ring, the trifluoromethyl group, and the benzenesulfonamide moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.